1-[2-(4-Fluorophenoxy)ethyl]-1H-pyrazol-4-amine
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Description
Scientific Research Applications
Heterocyclic Compound Synthesis
Researchers have focused on the utility of pyrazoline derivatives, which share a core structure with "1-[2-(4-Fluorophenoxy)ethyl]-1H-pyrazol-4-amine," as a scaffold in synthesizing diverse heterocyclic compounds. These compounds, including pyrazolo-imidazoles, thiazoles, and others, are pivotal in the development of new pharmaceuticals and dyes due to their unique chemical reactivity and biological activities (Gomaa & Ali, 2020).
Environmental Applications
Amine-functionalized sorbents, akin to the structural features of "this compound," have been investigated for their efficiency in removing perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water. These substances are persistent environmental pollutants, and amine-containing sorbents offer a promising solution for their removal, demonstrating the importance of such chemical structures in environmental remediation efforts (Ateia et al., 2019).
Biochemical Pathways of Carcinogens
Understanding the metabolic pathways of carcinogens in the human body is critical for assessing the risk associated with exposure to harmful substances. Studies have utilized compounds structurally related to "this compound" to explore the metabolism of carcinogens, such as aromatic amines and heterocyclic aromatic amines, by analyzing their metabolites in human urine. This research is pivotal in elucidating the mechanisms through which these carcinogens exert their effects, contributing to better risk assessment and prevention strategies (Hecht, 2002).
Properties
IUPAC Name |
1-[2-(4-fluorophenoxy)ethyl]pyrazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FN3O/c12-9-1-3-11(4-2-9)16-6-5-15-8-10(13)7-14-15/h1-4,7-8H,5-6,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLRATIRFEBUQDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCCN2C=C(C=N2)N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.